Cas no 2411236-51-4 (N-(5-chloro-2-fluorophenyl)methyl-N-(2-hydroxy-2-methylpropyl)prop-2-enamide)

• Product Name: N-(5-chloro-2-fluorophenyl)methyl-N-(2-hydroxy-2-methylpropyl)prop-2-enamide
• CAS No: 2411236-51-4
• MF: C₁₄H₁₇ClFNO₂
• MW: 285.741686582565
• CID: 5357993
• PubChem ID: 154880491
• Update Time: 2025-07-22

N-(5-chloro-2-fluorophenyl)methyl-N-(2-hydroxy-2-methylpropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-Chloro-2-fluorophenyl)methyl]-N-(2-hydroxy-2-methylpropyl)prop-2-enamide
• Z4323336263
• N-(5-chloro-2-fluorophenyl)methyl-N-(2-hydroxy-2-methylpropyl)prop-2-enamide

• Inchi： 1S/C14H17ClFNO2/c1-4-13(18)17(9-14(2,3)19)8-10-7-11(15)5-6-12(10)16/h4-7,19H,1,8-9H2,2-3H3
• InChI Key： KRMCGQYXLSIXDR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CN(C(C=C)=O)CC(C)(C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5

Additional information on N-(5-chloro-2-fluorophenyl)methyl-N-(2-hydroxy-2-methylpropyl)prop-2-enamide

Comprehensive Overview of N-(5-chloro-2-fluorophenyl)methyl-N-(2-hydroxy-2-methylpropyl)prop-2-enamide (CAS No. 2411236-51-4)

The compound N-(5-chloro-2-fluorophenyl)methyl-N-(2-hydroxy-2-methylpropyl)prop-2-enamide (CAS No. 2411236-51-4) is a specialized organic molecule with a unique structure that combines a chloro-fluorophenyl group, a hydroxy-2-methylpropyl moiety, and an acrylamide backbone. This configuration makes it a subject of interest in pharmaceutical research, material science, and agrochemical applications. Its molecular formula and weight, along with its precise IUPAC name, highlight its potential for targeted interactions in biological systems.

In recent years, the demand for fluorinated compounds and acrylamide derivatives has surged due to their versatility in drug discovery and industrial applications. Researchers are particularly intrigued by the 5-chloro-2-fluorophenyl segment, which is known to enhance binding affinity in receptor-targeted therapies. Meanwhile, the hydroxy-2-methylpropyl group contributes to solubility and metabolic stability, addressing common challenges in bioavailability optimization.

The CAS No. 2411236-51-4 has also garnered attention in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly routes to synthesize such compounds, minimizing waste and energy consumption. This aligns with the broader trend of AI-driven molecular design, where computational tools predict optimal synthetic pathways for complex molecules like N-(5-chloro-2-fluorophenyl)methyl-N-(2-hydroxy-2-methylpropyl)prop-2-enamide.

Another hot topic linked to this compound is its potential role in precision medicine. The integration of fluorine atoms into drug candidates often improves pharmacokinetics, a feature highly sought after in oncology and neurology. Discussions in online forums frequently revolve around how such compounds could revolutionize personalized therapeutics, especially when combined with advancements in biomarker identification.

From an industrial perspective, the acrylamide component of this molecule opens doors to applications in polymer chemistry. Modified acrylamides are pivotal in creating smart materials with stimuli-responsive properties, a trending niche in nanotechnology. Searches for high-performance polymers often lead to inquiries about derivatives like CAS No. 2411236-51-4, underscoring its cross-disciplinary relevance.

Quality control and analytical profiling of N-(5-chloro-2-fluorophenyl)methyl-N-(2-hydroxy-2-methylpropyl)prop-2-enamide are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently searched by lab technicians and chemists, reflecting the compound's technical significance.

In summary, CAS No. 2411236-51-4 represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and beyond. Its design encapsulates modern chemical priorities—efficiency, sustainability, and functionality—making it a compelling case study for both academia and industry.